Cas no 2138424-85-6 (4-Chloro-2-iodobenzene-1-sulfonyl fluoride)

• Product Name: 4-Chloro-2-iodobenzene-1-sulfonyl fluoride
• CAS No: 2138424-85-6
• MF: C₆H₃ClFIO₂S
• MW: 320.507695436478
• CID: 6069398
• PubChem ID: 165839598
• Update Time: 2025-05-24

4-Chloro-2-iodobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728093
• 4-chloro-2-iodobenzene-1-sulfonyl fluoride
• 2138424-85-6
• 4-Chloro-2-iodobenzene-1-sulfonyl fluoride

• Inchi： 1S/C6H3ClFIO2S/c7-4-1-2-6(5(9)3-4)12(8,10)11/h1-3H
• InChI Key： ISWQBAPFYNCLFP-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1S(=O)(=O)F)Cl

Computed Properties

• Exact Mass: 319.85710g/mol
• Monoisotopic Mass: 319.85710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-Chloro-2-iodobenzene-1-sulfonyl fluoride

4-Chloro-2-Iodobenzene-1-Sulfonyl Fluoride: A Comprehensive Overview

4-Chloro-2-iodobenzene-1-sulfonyl fluoride, also known by its CAS number 2138424-85-6, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a sulfonyl fluoride group attached to a chloroiodobenzene ring. The presence of both chlorine and iodine substituents on the aromatic ring makes it a valuable molecule for exploring regioselective reactions and for use as an intermediate in the synthesis of complex organic compounds.

The synthesis of 4-chloro-2-iodobenzene-1-sulfonyl fluoride typically involves multi-step processes, often starting from the corresponding benzene derivative. The introduction of the sulfonyl fluoride group is a critical step, as it imparts reactivity to the molecule, making it suitable for various nucleophilic substitutions. Recent advancements in fluorination techniques have enabled more efficient and selective methods for preparing this compound, thereby enhancing its utility in research and industrial settings.

One of the most notable applications of 4-chloro-2-iodobenzene-1-sulfonyl fluoride is in the field of medicinal chemistry. The compound serves as an excellent electrophilic reagent for the substitution reactions, particularly in the synthesis of bioactive molecules. Its ability to undergo both nucleophilic aromatic substitution and other fluorination reactions has made it a valuable tool in drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases.

In addition to its role in drug discovery, this compound has found applications in materials science. The unique electronic properties imparted by the sulfonyl fluoride group make it a potential candidate for use in advanced materials such as polymers and coatings. Researchers have explored its use as a building block for constructing functional materials with tailored properties, leveraging its reactivity and stability under various conditions.

The study of 4-chloro-2-iodobenzene-1-sulfonyl fluoride has also contributed significantly to our understanding of sulfur chemistry. The sulfonyl fluoride group is known for its ability to act as a leaving group in substitution reactions, making it an ideal substrate for studying reaction mechanisms. Recent studies have focused on elucidating the transition states and intermediates involved in these reactions, providing deeper insights into their stereochemical outcomes.

From an environmental perspective, the handling and disposal of 4-chloro-2-iodobenzene-1-sulfonyl fluoride require careful consideration due to its chemical reactivity. While it is not classified as a hazardous material under standard conditions, proper safety protocols must be followed during its synthesis, storage, and use to minimize risks associated with exposure or accidental release.

In conclusion, 4-chloro-2-iodobenzene-1-sulfonyl fluoride, CAS number 2138424-85-6, stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties continue to make it an important focus of research, driving innovations in both academic and industrial settings.